Cas no 20244-21-7 (1,2-Benzenediol, sodiumsalt (1:?))

1,2-Benzenediol, sodiumsalt (1:?) structure
20244-21-7 structure
Product Name:1,2-Benzenediol, sodiumsalt (1:?)
CAS No:20244-21-7
MF:C6H5NaO2
MW:132.092472791672
CID:282291
PubChem ID:23688911
Update Time:2025-04-19

1,2-Benzenediol, sodiumsalt (1:?) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol, sodiumsalt (1:?)
    • sodium,2-hydroxyphenolate
    • 1,2-Benzenediol,sodium salt
    • benzene-1,2-diol,disodium salt
    • Brenzcatechin,Dinatrium-Salz
    • disodium catecholate
    • EINECS 243-637-1
    • pyrocatechol disodium salt
    • Sodium catechate
    • sodium catecholat
    • sodium catecholate
    • Sodium pyrocatecholate
    • 1,2-Benzenediol, sodium salt (1:?)
    • sodium;2-hydroxyphenolate
    • SCHEMBL18729755
    • 1,2-Benzenediol, sodium salt
    • DTXSID10942366
    • sodium 2-hydroxyphenolate
    • 20244-21-7
    • Inchi: 1S/C6H6O2.Na/c7-5-3-1-2-4-6(5)8;/h1-4,7-8H;/q;+1/p-1
    • InChI Key: OVLGLKANMOUWIK-UHFFFAOYSA-M
    • SMILES: [Na+].[O-]C1C=CC=CC=1O

Computed Properties

  • Exact Mass: 132.01900
  • Monoisotopic Mass: 132.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 77.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.3A^2

Experimental Properties

  • Melting Point: 105 deg C
  • Boiling Point: 245.5°Cat760mmHg
  • Flash Point: 137.2°C
  • PSA: 43.29000
  • LogP: 1.53600
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